Cas no 2154258-89-4 (1-(5-bromo-1,3-thiazol-2-yl)ethane-1,2-diol)

• Product Name: 1-(5-bromo-1,3-thiazol-2-yl)ethane-1,2-diol
• CAS No: 2154258-89-4
• MF: C₅H₆BrNO₂S
• MW: 224.075639247894
• CID: 6475181
• PubChem ID: 90181354
• Update Time: 2024-01-10

1-(5-bromo-1,3-thiazol-2-yl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-1,3-thiazol-2-yl)ethane-1,2-diol
• SCHEMBL15746419
• 2154258-89-4
• EN300-1921783

• Inchi： 1S/C5H6BrNO2S/c6-4-1-7-5(10-4)3(9)2-8/h1,3,8-9H,2H2
• InChI Key： FJNMCDMAITZKCD-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(CO)O)S1

Computed Properties

• Exact Mass: 222.93026g/mol
• Monoisotopic Mass: 222.93026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 81.6Ų